Cas no 1212214-12-4 (cis-Methyl 4-phenylpyrrolidine-3-carboxylate)

• Product Name: cis-Methyl 4-phenylpyrrolidine-3-carboxylate
• CAS No: 1212214-12-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 4823281
• Update Time: 2025-07-18

cis-Methyl 4-phenylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-Methyl 4-phenylpyrrolidine-3-carboxylate
• 3-Pyrrolidinecarboxylic acid, 4-phenyl-, methyl ester, (3R,4S)-rel-

• Inchi： 1S/C12H15NO2/c1-15-12(14)11-8-13-7-10(11)9-5-3-2-4-6-9/h2-6,10-11,13H,7-8H2,1H3/t10-,11-/m0/s1
• InChI Key： RHZYPIMJMZIAGF-QWRGUYRKSA-N
• SMILES： O(C)C([C@H]1CNC[C@H]1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on cis-Methyl 4-phenylpyrrolidine-3-carboxylate

Cis-Methyl 4-phenylpyrrolidine-3-carboxylate (CAS No. 1212214-12-4): A Comprehensive Overview

Cis-Methyl 4-phenylpyrrolidine-3-carboxylate, identified by its CAS number 1212214-12-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, featuring a pyrrolidine core with a phenyl substituent and a carboxylate group, has garnered attention due to its structural complexity and potential biological activities. The detailed exploration of this compound not only highlights its chemical properties but also delves into its pharmacological implications and emerging applications in medicinal chemistry.

The molecular structure of Cis-Methyl 4-phenylpyrrolidine-3-carboxylate consists of a pyrrolidine ring substituted with a methyl group at the 3-position and a phenyl group at the 4-position. The presence of the carboxylate functional group further enhances its reactivity and potential for biological interactions. This structural configuration makes it an attractive candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those incorporating the pyrrolidine scaffold. Pyrrolidine derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The specific arrangement of substituents in Cis-Methyl 4-phenylpyrrolidine-3-carboxylate may contribute to unique pharmacokinetic and pharmacodynamic properties, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that pyrrolidine-based molecules can interact with specific neurotransmitter receptors, leading to modulatory effects on neural activity. For instance, derivatives of pyrrolidine have shown promise in preclinical models as potential treatments for conditions such as epilepsy and Alzheimer's disease. The carboxylate group in Cis-Methyl 4-phenylpyrrolidine-3-carboxylate may facilitate interactions with target proteins, enhancing its therapeutic efficacy.

Moreover, the phenyl substituent at the 4-position of the pyrrolidine ring introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity. This feature is particularly important in drug design, where subtle modifications can significantly impact biological activity. Computational modeling and molecular dynamics simulations have been employed to gain insights into the binding interactions of Cis-Methyl 4-phenylpyrrolidine-3-carboxylate with potential target enzymes and receptors.

The synthesis of Cis-Methyl 4-phenylpyrrolidine-3-carboxylate presents both challenges and opportunities for chemists. The need for precise stereocontrol to achieve the cis configuration requires advanced synthetic methodologies. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been explored to ensure high enantiomeric purity. These synthetic approaches not only enhance the quality of the final product but also provide valuable insights into the development of scalable manufacturing processes.

In addition to its pharmacological applications, Cis-Methyl 4-phenylpyrrolidine-3-carboxylate has shown promise in material science applications. Its unique structural features make it a suitable candidate for designing novel polymers and functional materials. For example, incorporating this compound into polymer backbones can lead to materials with enhanced mechanical properties or specific optical characteristics. Such applications are particularly relevant in the development of advanced coatings and electronic materials.

The future direction of research on Cis-Methyl 4-phenylpyrrolidine-3-carboxylate is likely to focus on expanding its therapeutic applications and exploring new synthetic pathways. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unraveling its full potential. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in shaping the future of drug development.

In conclusion, Cis-Methyl 4-phenylpyrролидинe-3-carбоксилат (CAS No. 1212214-12-4) represents a fascinating molecule with diverse applications in pharmaceuticals and materials science. Its unique structural features and potential biological activities make it a compelling subject for further investigation. By leveraging advanced synthetic techniques and computational methods, researchers can unlock new possibilities for this compound, contributing to advancements in medicine and technology.